Dimethyl Disulfide

• CAS No.: 624-92-0
• Product Name: Dimethyl Disulfide
• Molecular Formula: C2H6S2
• Molecular Weight: 94.2 g/mol
• IUPAC Name: (methyldisulfanyl)methane
• Standard InChI: InChI=1S/C2H6S2/c1-3-4-2/h1-2H3
• Standard InChIKey: WQOXQRCZOLPYPM-UHFFFAOYSA-N
• SMILES: CSSC
• Canonical SMILES: CSSC
• Boiling Point: 229.5 °F at 760 mm Hg (NTP, 1992); 109.8 °C; 109.72 °C; 110 °C; 229.5°F
• Colorform: Yellow liquid; Liquid; Colorles to pale-yellow liquid
• Density: 1.065 at 68 °F (NTP, 1992); d164 1.06; 1.0625 g/cu cm at 20 °C; Relative density (water = 1): 1.06; 1.058-1.065 (20°); 1.065
• Flash Point: 76 °F (NTP, 1992); 24 °C (closed cup); 10 °C c.c.; 76°F
• Melting Point: -120.5 °F (NTP, 1992); -85.0 °C; Mp -98 °; -84.67 °C; -85°C; -85 °C; -120.5°F
• Physical Description: Dimethyl disulfide appears as a colorless oily liquid with a garlic-like odor. Denser than water and slightly soluble in water. Vapors heavier than air. May irritate skin and eyes. Used to make other chemicals.; Liquid; LIQUID WITH CHARACTERISTIC ODOUR.; colourless to pale yellow liquid with onion-like odour; A colorless oily liquid with a disagreeable odor.
• Description: Dimethyl disulfide appears as a colorless oily liquid with a garlic-like odor. Denser than water and slightly soluble in water. Vapors heavier than air. May irritate skin and eyes. Used to make other chemicals.; Dimethyl disulfide is an organic disulfide that is methane in which one of the hydrogens has been replaced by a methyldisulfanyl group. It has a role as a xenobiotic metabolite.; Dimethyldisulfide, also known as 2, 3-dithiabutane or sulfa-hitech, belongs to the class of organic compounds known as dialkyldisulfides. These are organic compounds containing a disulfide group R-SS-R' where R and R' are both alkyl groups. Dimethyldisulfide has been detected in multiple biofluids, such as saliva, feces, and urine. Dimethyldisulfide is a cabbage, citrus, and earthy tasting compound that can be found in a number of food items such as cereals and cereal products, pulses, wild leek, and parsley. This makes dimethyldisulfide a potential biomarker for the consumption of these food products.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.03 M; 3 mg/mL at 25 °C; Insoluble in water; Miscible with ethanol, ethyl ether; Completely miscible with most organic solvents; Very slightly soluble in water; soluble in alcohol and oils; Solubility in water, g/l at 20 °C: 2.5 (poor); very slightly soluble in water; soluble in alcohol and oils
• Synonyms: (Methyldithio)methane; 2,3-Dithiabutane; DMDS; Dimethyl Disulfide; Dimethyl Disulphide; Dithioether; NSC 9370; Paladin; Sulfa-Hitech
• Vapor Density: 3.24 (NTP, 1992) (Relative to Air); 3.24 (Air = 1); Relative vapor density (air = 1): 3.2; 3.24
• Vapor Pressure: 28.6 mm Hg at 77 °F (NTP, 1992); 28.70 mmHg; 28.7 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 3.8; 28.6 mmHg
• PubChem Compound: 12232
• Last Modified: Nov 11 2021